Cas no 135958-93-9 (6-(4-Fluorophenyl)nicotinaldehyde)

• Product Name: 6-(4-Fluorophenyl)nicotinaldehyde
• CAS No: 135958-93-9
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 138710
• PubChem ID: 19812590
• Update Time: 2025-04-19

6-(4-Fluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluorophenyl)nicotinaldehyde
• 3-Pyridinecarboxaldehyde,6-(4-fluorophenyl)-
• 6-(4-fluorophenyl)pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde,6-(4-fluorophenyl)
• 6-(4-FLUORO-PHENYL)-PYRIDINE-3-CARBALDEHYDE
• 6-(4-FLUOROPHENYL)PYRIDINE-3-CARBOXALDEHYDE
• DTXSID80600229
• E89745
• SCHEMBL4425760
• MFCD04115445
• 135958-93-9
• AB20018
• FT-0692831
• 6-(4-fluorophenyl)pyridine-3-carbaldehyde, AldrichCPR
• CS-0193275
• WESBCTRYJPEULH-UHFFFAOYSA-N
• AKOS015910526
• 6-(4-fluorophenyl)-3-pyridinecarboxaldehyde
• 5-formyl-2-(4-fluorophenyl)pyridine
• 3-Pyridinecarboxaldehyde, 6-(4-fluorophenyl)-
• DB-350149

• MDL： MFCD04115445
• Inchi： 1S/C12H8FNO/c13-11-4-2-10(3-5-11)12-6-1-9(8-15)7-14-12/h1-8H
• InChI Key： WESBCTRYJPEULH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 201.05900
• Monoisotopic Mass: 201.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 2.70020

6-(4-Fluorophenyl)nicotinaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：